N-(3,5-dimethylphenyl)-2-((1-(2-(4-methylpiperidin-1-yl)-2-oxoethyl)-1H-indol-3-yl)thio)acetamide

• IUPAC Name: N-(3,5-dimethylphenyl)-2-[1-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]indol-3-yl]sulfanylacetamide
• InChI: InChI=1S/C26H31N3O2S/c1-18-8-10-28(11-9-18)26(31)16-29-15-24(22-6-4-5-7-23(22)29)32-17-25(30)27-21-13-19(2)12-20(3)14-21/h4-7,12-15,18H,8-11,16-17H2,1-3H3,(H,27,30)
• InChI Key: WTFZAYLIWGTLRU-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)CN2C=C(C3=CC=CC=C32)SCC(=O)NC4=CC(=CC(=C4)C)C
• Molecular Formula: C26H31N3O2S
• Molecular Weight: 449.6 g/mol

Description

N-(3,5-dimethylphenyl)-2-((1-(2-(4-methylpiperidin-1-yl)-2-oxoethyl)-1H-indol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C26H31N3O2S and its molecular weight is 449.61. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Potential Applications in Scientific Research

Biological Effects of Related Compounds : Research into compounds with similar functional groups, such as acetamides and their derivatives, has shown a range of biological effects. For example, studies on acetamide and its derivatives have explored their toxicological profiles and biological consequences of exposure, indicating the importance of understanding the biological responses to chemical exposure for both safety and therapeutic applications (Kennedy, 2001).

Chemical Synthesis and Pharmacological Activities : The chemical synthesis of related compounds, such as clopidogrel and piracetam, and their pharmacological activities have been the subject of extensive research. These studies provide valuable insights into the methodologies for synthesizing complex molecules and evaluating their therapeutic potential, which could be relevant for the synthesis and application of "N-(3,5-dimethylphenyl)-2-((1-(2-(4-methylpiperidin-1-yl)-2-oxoethyl)-1H-indol-3-yl)thio)acetamide" (Saeed et al., 2017); (Dhama et al., 2021).

Advanced Oxidation Processes for Environmental Applications : The degradation of pharmaceutical compounds, such as acetaminophen, using advanced oxidation processes (AOPs) highlights the importance of chemical research in environmental protection. Such studies could inform the environmental risk assessment and mitigation strategies for chemicals related to "this compound" (Qutob et al., 2022).

Medicinal Chemistry and Drug Design : The review of medicinal chemistry efforts focusing on phenoxy acetamide derivatives emphasizes the continuous search for new therapeutic agents through chemical innovation. This approach underlines the potential of compounds like "this compound" in contributing to the development of novel drugs with specific biological targets (Al-Ostoot et al., 2021).